Cas no 39909-72-3 (2-nitroterephthalaldehyde)

• Product Name: 2-nitroterephthalaldehyde
• CAS No: 39909-72-3
• MF: C₈H₅NO₄
• MW: 179.129602193832
• MDL: MFCD01110302
• CID: 1511523
• PubChem ID: 2749801
• Update Time: 2025-04-21

2-nitroterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2-nitro-
• 2-nitroterephthalaldehyde
• 2-nitrobenzene-1,4-dicarbaldehyde
• MFCD01110302
• SCHEMBL10971487
• AKOS004905159
• YSZC494
• LS-08930
• 4-FORMYL-6-NITROBENZALDEHYDE
• AB08301
• F76155
• DTXSID50372784
• CS-0170471
• ALBB-026283
• Nitroterephthalaldehyd
• 39909-72-3

• MDL： MFCD01110302
• Inchi： 1S/C8H5NO4/c10-4-6-1-2-7(5-11)8(3-6)9(12)13/h1-5H
• InChI Key： XKJZDFJGFMPBBG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C=CC=1C=O)=O

Computed Properties

• Exact Mass: 179.02185
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28